Cas no 2418732-76-8 ((9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate
• CAS No: 2418732-76-8
• MF: C₂₆H₂₄N₂O₂
• MW: 396.480966567993
• CID: 5678885
• PubChem ID: 165775712
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]carbamate
• 2418732-76-8
• EN300-26630481
• (9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate

• Inchi： 1S/C26H24N2O2/c1-4-19-16(2)18(13-25(27)17(19)3)14-28-26(29)30-15-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h1,5-13,24H,14-15,27H2,2-3H3,(H,28,29)
• InChI Key： UVGKYDUAIVDBAU-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(C)=C(C#C)C=1C)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 396.183778013g/mol
• Monoisotopic Mass: 396.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 64.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate

Introduction to (9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate (CAS No. 2418732-76-8)

(9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2418732-76-8, represents a confluence of advanced synthetic methodologies and promising biological activities, making it a subject of intense research interest.

The molecular structure of this compound features a fluorene core, which is a well-known heterocyclic aromatic system renowned for its rigidity and electronic stability. This core is further functionalized with a carbamate moiety at the 9-position, which introduces a polar group capable of participating in hydrogen bonding interactions. The presence of an ethynyl group at the 3-position of the phenyl ring adds another layer of complexity, enabling potential interactions with biological targets through π-stacking or metal coordination.

The N-terminal part of the molecule is attached to a substituted phenyl ring carrying both amino and dimethyl substituents. This arrangement not only enhances the compound's solubility in polar solvents but also modulates its electronic properties, influencing its reactivity and binding affinity. The strategic placement of these substituents suggests that this compound may exhibit dual functionality, making it a versatile candidate for drug discovery efforts.

In recent years, there has been growing interest in developing novel carbamate-based compounds for their potential applications in medicinal chemistry. Carbamates are known for their ability to act as bioisosteres, replacing other functional groups such as esters or amides without significantly altering the overall pharmacological profile of a molecule. This property makes them particularly valuable in optimizing drug-like properties such as metabolic stability and bioavailability.

One of the most compelling aspects of (9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate) is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the fluorene scaffold with the substituted phenyl ring provides a scaffold that can be further modified to target specific biological pathways. For instance, modifications at the amino group could introduce charged or polar functionalities that enhance binding to protein targets, while the ethynyl group could serve as a handle for further derivatization via cross-coupling reactions.

The pharmacological potential of this compound has not been fully explored, but preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors relevant to human health. The presence of multiple aromatic rings and heterocyclic systems suggests that it may interact with targets involved in diseases such as cancer, inflammation, and neurodegeneration. These interactions could be mediated through mechanisms such as competitive inhibition or allosteric modulation.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like (9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate) with increasing accuracy before experimental validation. Molecular docking studies have shown that this compound can bind to several protein targets with high affinity, suggesting its potential as a lead compound for further optimization. These virtual screening approaches have significantly reduced the time and cost associated with drug discovery by identifying promising candidates early in the process.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the number of functional groups it incorporates. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to streamline these processes using techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms.

The role of (CAS No. 2418732-76-8) in medicinal chemistry extends beyond its use as an intermediate; it also serves as a model system for understanding how structural modifications can influence biological activity. By studying how different substituents affect the properties of this compound, researchers can gain insights into general principles that can be applied to other drug-like molecules. This knowledge is crucial for developing new drugs that are both effective and safe.

In conclusion, (9H-fluoren-9-yl)methyl N-(5-amino-3-ethynyl-2,4-dimethylphenyl)methylcarbamate) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure combines several key features that make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.